Cas no 41103-90-6 ((1-phenylethyl)propanedioic acid)

(1-phenylethyl)propanedioic acid structure
41103-90-6 structure
Product Name:(1-phenylethyl)propanedioic acid
CAS No:41103-90-6
MF:C11H12O4
MW:208.210583686829
CID:926581
PubChem ID:179508
Update Time:2025-04-19

(1-phenylethyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

    • (1-phenylethyl)propanedioic acid
    • 2-(1-phenylethyl)propanedioic acid
    • (1-Phenyl-aethyl)-bernsteinsaeure-diaethylester
    • (1-Phenyl-aethyl)-malonsaeure
    • (1-phenylethyl)malonic acid
    • (1-phenyl-ethyl)-malonic acid
    • (1-phenyl-ethyl)-succinic acid diethyl ester
    • 2-Phenyl-propan-dicarbonsaeure-(1.1)
    • AC1L5CMK
    • AC1Q64ZW
    • AG-F-87231
    • AR-1I4337
    • CTK4J9808
    • NSC11231
    • SCHEMBL2454614
    • 2-(1-phenylethyl)malonic acid
    • NSC 100951
    • 103988-45-0
    • NCIOpen2_006815
    • NSC-100951
    • NSC100951
    • 41103-90-6
    • AG-670/02629020
    • Propanedioic acid, 2-(1-phenylethyl)-
    • Inchi: 1S/C11H12O4/c1-7(8-5-3-2-4-6-8)9(10(12)13)11(14)15/h2-7,9H,1H3,(H,12,13)(H,14,15)
    • InChI Key: AHWJRDQVJRKCPR-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)C(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.284
  • Boiling Point: 371.8°C at 760 mmHg
  • Flash Point: 192.9°C
  • Refractive Index: 1.564
  • PSA: 74.6
  • LogP: 1.57550
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